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Compound of Interest

Compound Name: (Pentafluorophenyl)dimethylsilane

CAS No.: 13888-77-2

Cat. No.: B1143868 Get Quote

Executive Chemical Profile
Before initiating any disposal workflow, you must validate the chemical identity and

understanding of its dual-hazard nature: Flammability and Hydride Reactivity.[1]

Parameter Technical Specification Operational Implication

Chemical Name
(Pentafluorophenyl)dimethylsil

ane
Target Compound

CAS Number 13888-77-2 Use for waste manifesting.[1]

Formula
Contains Fluorine (requires HF

scrubbing during incineration).

Structure

Si–H Bond: Reducing agent;

evolves

gas with bases/protic solvents.

Flash Point ~40.5°C (105°F)
Flammable Liquid.[1] Ground

all equipment.

Reactivity Water/Alcohol Reactive
Do not mix with aqueous

waste streams.[1]
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Core Hazards & Mechanism of Action
Effective disposal requires understanding why this chemical is hazardous.[1][2]

Hydride Reactivity (The Immediate Threat): Unlike "trimethyl" silanes, this compound

contains a Silicon-Hydride (Si-H) bond.[1] Upon contact with alkali bases, alcohols, or water

(catalyzed), it undergoes hydrolysis/alcoholysis, releasing Hydrogen gas (

).[1]

Mechanism:[1][3][4]

Risk:[1][2][3][4][5][6][7][8] Pressurization of waste containers and explosive atmospheres.

[1]

Fluorinated Combustion (The Downstream Threat): The pentafluorophenyl ring is stable

under ambient conditions but releases Hydrogen Fluoride (HF) and Carbonyl Fluoride (

) upon incineration.

Risk:[1][2][3][4][5][6][7][8] Standard incinerators without caustic scrubbers will be

damaged, and emissions will violate environmental permits.[1]

Disposal Decision Matrix
Do not treat all waste identical. Use this logic flow to determine the correct disposal path.
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Waste Identification

Is it Pure Reagent or 
Concentrated Solution?

Is it Trace Residue 
(Empty Bottle/Syringe)?

No

PATH A: Professional Disposal
(Do Not Quench)

Yes (>50 mL)

Unsure/Mixed

PATH B: Controlled Quenching
(In-Lab Deactivation)

Yes (<10 mL)

Segregate into
Halogenated SolventsVentilated Hood Required

Label: 'Flammable',
'Releases HF on Burn'

Add IPA/Ethanol
(Slowly)

Click to download full resolution via product page

Figure 1: Decision logic for segregating bulk waste from reactive residues.

Path A: Professional Disposal (Bulk Waste)
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Applicability: Expired reagent bottles, reaction mixtures >50 mL, or pure stock.[1] Directive:DO

NOT attempt to quench bulk quantities in the lab. The heat generation and

release are uncontrollable.

Container Selection: Use a polyethylene (HDPE) or glass container.[1] Avoid metal cans if

the waste is acidic (though the pure silane is not, contaminants may be).

Segregation:

Classify as Flammable Liquid, Halogenated.[1]

CRITICAL: Do NOT mix with aqueous basic waste (e.g., NaOH solutions) or oxidizers

(e.g., Hydrogen Peroxide, Nitric Acid).[1] This will cause immediate pressurization or fire.

[1]

Labeling:

Primary Tag: "Hazardous Waste - Flammable Liquid".[1]

Constituents: "(Pentafluorophenyl)dimethylsilane".[5]

Hazard Warning: "Contains Fluorine - Requires HF Scrubber Incineration."[1]

Storage: Store in a Flammable Safety Cabinet until pickup. Ensure the cap is vented (or use

a pressure-relief cap) if there is any suspicion of slow hydrolysis.[1]

Path B: Controlled Quenching (Trace Residues)
Applicability: "Empty" reagent bottles, syringes, septa, or small reaction aliquots (<10 mL).[1]

Objective: Deactivate the Si-H bond to prevent fire in trash bins or glass disposal boxes.

The "IPA-Base" Quench Protocol
This protocol converts the reactive hydrosilane into a stable silyl ether and hydrogen gas.[1]

Reagents:

Isopropanol (IPA) or Ethanol (95%).
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Dilute NaOH or KOH (5% in water) or solid Sodium Carbonate (

).

Safety: Perform in a functioning Fume Hood.

Step-by-Step Procedure:

Preparation: Place the dirty glassware/syringe in a secondary containment tray inside the

fume hood.

Dilution: Add Isopropanol to the residue. (Ratio: ~20:1 Solvent to Silane residue).

Observation: No immediate reaction usually occurs with neutral alcohol.[1]

Activation: Add a catalytic amount of dilute base (e.g., 1 mL of 5% NaOH) or a spatula tip of

solid

.[1]

Reaction:

Visual: Look for bubbling (

gas).

Completion: Allow the mixture to sit in the hood for 2-4 hours or until bubbling ceases.

Final Disposal: The resulting mixture is now a standard Halogenated Organic Solvent Waste.

It can be poured into the main halogenated waste carboy.[1]

Emergency Response: Spills
Scenario: A 100 mL bottle drops and shatters in the aisle.

Evacuate & Ventilate:

Immediate area evacuation (15 ft radius).

Eliminate ignition sources (Flash Point ~40°C).
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PPE Upgrade:

Nitrile gloves (double gloved) or Silver Shield® laminate gloves.

Chemical splash goggles.[1]

Fire-retardant lab coat.[1]

Absorb & Neutralize:

Do NOT use water. Water will spread the hydrophobic silane and potentially generate gas

slowly.[1]

Use Vermiculite, Dry Sand, or Active Carbon pads.[1]

Cover the spill completely to suppress vapors.[1]

Collection:

Scoop absorbed material into a wide-mouth HDPE jar.[1]

Do not seal tightly immediately. Loosely cap for 24 hours in a fume hood to allow any off-

gassing to escape.[1]

Label as "Debris from Flammable Silane Spill."[1]

References & Validation
PubChem.Compound Summary: Dimethyl(pentafluorophenyl)silane (CAS 13888-77-2).[1]

National Library of Medicine.[1] Link

ChemicalBook.Dimethyl(pentafluorophenyl)silane MSDS & Properties.Link

Gelest, Inc.Silane Handling and Safety: Hydrosilanes.[1] (General guidance on Si-H

reactivity). Link

EHS Guidelines.Disposal of Fluorinated Organic Compounds. (Standard protocol for HF-

generating waste streams).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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